Cas no 84333-02-8 (Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-)

• Product Name: Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-
• CAS No: 84333-02-8
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 731059
• PubChem ID: 262246
• Update Time: 2025-04-19

Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(acetyloxy)-2-chloro-5-methoxy-
• (5-chloro-4-formyl-2-methoxyphenyl) acetate
• 5-chloro-4-formyl-2-methoxyphenyl acetate
• 84333-02-8
• NSC-95693
• DTXSID30294278
• NSC95693

• Inchi： 1S/C10H9ClO4/c1-6(13)15-10-4-8(11)7(5-12)3-9(10)14-2/h3-5H,1-2H3
• InChI Key： PJHJFLMBMQJZSH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C=O)OC)OC(C)=O

Computed Properties

• Exact Mass: 228.019
• Monoisotopic Mass: 228.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.308
• Boiling Point: 320.4°Cat760mmHg
• Flash Point: 135.2°C
• Refractive Index: 1.553
• PSA: 52.60000
• LogP: 2.08640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters